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Compound of Interest

Compound Name: (1R)-IDH889

CAS No.: 1429179-08-7

Cat. No.: B10861056

Get Quote

Disclaimer: The following guidelines provide a general framework for the proper disposal of the

investigational compound (1R)-IDH889. Specific Safety Data Sheet (SDS) and official disposal

protocols for (1R)-IDH889 are not publicly available. Therefore, researchers must consult their

institution's Environmental Health and Safety (EHS) department for detailed procedures and to

ensure compliance with all local, state, and federal regulations. This guide is intended to

supplement, not replace, institutional protocols.

(1R)-IDH889 is an isomer of IDH889, an orally available and brain-penetrant allosteric inhibitor

of isocitrate dehydrogenase 1 (IDH1), with selectivity for IDH1 R132* mutations.[1][2] As a

potent research compound, proper handling and disposal are critical to ensure personnel

safety and environmental protection.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to:

Safety goggles
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Lab coat

Chemical-resistant gloves (e.g., nitrile)

All handling of (1R)-IDH889, especially in its powdered form, should be conducted in a certified

chemical fume hood to prevent inhalation of aerosols.[3]

Waste Segregation and Disposal Procedures
Proper segregation of waste at the point of generation is a critical step in the safe disposal of

chemical compounds.[4][5] The following table outlines the recommended waste streams for

materials contaminated with (1R)-IDH889.
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Waste Type Description
Recommended
Container

Disposal Pathway

Bulk Chemical Waste

Unused or expired

(1R)-IDH889 powder,

concentrated stock

solutions, and grossly

contaminated

materials.

Labeled, leak-proof,

and chemically

compatible container

for hazardous

chemical waste.

Collection by

institutional EHS for

hazardous waste

incineration.

Liquid Waste

Diluted solutions of

(1R)-IDH889, and the

first rinse of emptied

containers.

Labeled, leak-proof

container for

hazardous liquid

waste. Do not dispose

of down the drain.[6]

[7]

Collection by

institutional EHS.

Solid Waste (Trace

Contamination)

Items with minimal

residual

contamination, such

as empty vials, pipette

tips, and

contaminated gloves.

Designated hazardous

solid waste container.

[4]

Collection by

institutional EHS.

Sharps Waste

Needles, syringes,

and any other

contaminated items

that can puncture the

skin.

Puncture-resistant,

leak-proof sharps

container labeled for

hazardous chemical

waste.[4]

Collection by

institutional EHS.

Step-by-Step Disposal Protocol
1. Bulk and Liquid Waste: a. Collect all unused (1R)-IDH889 and any solutions in a designated,

properly labeled hazardous waste container. b. Ensure the container is kept securely sealed

when not in use. c. Store the waste container in a designated satellite accumulation area.

2. Decontamination of Labware: a. For empty containers of (1R)-IDH889, the first rinse with a

suitable solvent must be collected and disposed of as hazardous liquid waste.[6] b.
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Subsequent rinses of glassware can typically be washed according to standard laboratory

procedures, but confirm this with your institution's EHS.

3. Solid and Sharps Waste: a. Place all non-sharp solid waste contaminated with (1R)-IDH889
into a designated hazardous solid waste container.[4] b. Immediately dispose of all

contaminated sharps in a designated, puncture-resistant sharps container to prevent injury.[4]

4. Spill Management: a. In the event of a spill, secure the area immediately. b. For a powder

spill, gently cover it with absorbent paper to avoid raising dust, then wet the paper with a

suitable solvent before cleaning. c. For a liquid spill, cover it with an absorbent material. d. All

cleanup materials should be disposed of as hazardous solid waste.[4]

5. Final Disposal: a. When waste containers are full, arrange for pickup by your institution's

EHS department. b. Ensure all waste is properly labeled and documented according to

institutional and regulatory guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste contaminated with (1R)-IDH889.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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